Cas no 20841-54-7 ( )

• Product Name: &nbsp
• CAS No: 20841-54-7
• MF: C₁₆H₁₂OS
• MW: 252.330883026123
• CID: 910654
• PubChem ID: 233512
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 9,10-dihydro-8H-naphtho[7,6-b][1]benzothiol-7-one
• 9,10-dihydro-8H-benzo[b]naphtho[2,3-d]thiophen-7-one
• 9,10-dihydrobenzo[b]naphtho[2,3-d]thiophen-7(8h)-one
• 9,10-dihydronaphtho[2,3-b][1]benzothiophen-7(8H)-one
• DTXSID20283550
• SCHEMBL9191808
• NSC32084
• 9,10-dihydrobenzo[d]naphtho[2,3-b]thiophen-7(8H)-one
• 7-keto-7,8,9,10-tetrahydrobenzo-[b]-naphtho-[2,3-d]-thiophene
• NSC-32084
• 20841-54-7
• 9,10-DIHYDROBENZO[B]NAPHTHO[2,3-B]THIOPHEN-7(H)-ONE
•  

• Inchi： 1S/C16H12OS/c17-14-6-3-4-10-8-13-11-5-1-2-7-15(11)18-16(13)9-12(10)14/h1-2,5,7-9H,3-4,6H2
• InChI Key： MTZCPXOPDRAZMX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2=C1C=C1C(CCCC1=C2)=O

Computed Properties

• Exact Mass: 252.06100
• Monoisotopic Mass: 252.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 45.31000
• LogP: 4.57350